Methyl 2-(3,4-dichlorophenylsulfonamido)benzoate

• Molecular Formula: C14H11Cl2NO4S
• Molecular Weight: 360.2 g/mol
• IUPAC Name: methyl 2-[(3,4-dichlorophenyl)sulfonylamino]benzoate
• InChI: InChI=1S/C14H11Cl2NO4S/c1-21-14(18)10-4-2-3-5-13(10)17-22(19,20)9-6-7-11(15)12(16)8-9/h2-8,17H,1H3
• InChI Key: LYNMGBBTERUHCX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NS(=O)(=O)C2=CC(=C(C=C2)Cl)Cl

Description

Methyl 2-(3,4-dichlorophenylsulfonamido)benzoate is a useful research compound. Its molecular formula is C14H11Cl2NO4S and its molecular weight is 360.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 2-aminobenzoate (10 g, 66.2 mmol) was dissolved in DCM (100 ml), and pyridine (8.1 ml, 99.2 mmol, 1.5 eq.) was added thereto. A solution of 3,4-dichlorobenzenesulfonyl chloride (24.4 g, 99.2 mmol, 1.5 eq.) in DCM (150 ml) was then added dropwise at 0° C., and the reaction mixture was stirred overnight at room temperature. TLC monitoring (silica gel, DCM) showed complete conversion. When the reaction was complete, the reaction solution was diluted with DCM (250 ml) and washed with 0.5 M KHSO4 (500 ml), saturated NaHCO3 (500 ml) and saturated NaCl solution (500 ml). The organic phase was dried over sodium sulfate and concentrated in vacuo. For purification, filtration over a thin layer of silica gel was carried out (gradient: heptane/DCM (3:1) to DCM).